Cas no 1421013-34-4 ((S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine)

• Product Name: (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine
• CAS No: 1421013-34-4
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 2091938
• PubChem ID: 9109175
• Update Time: 2025-05-20

(S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine
• AKOS024464727
• 1421013-34-4
• ((S)-1-Benzyl-pyrrolidin-3-yl)-(3-nitro-pyridin-2-yl)amine
• DB-309536
• ((S)-1-Benzyl-pyrrolidin-3-yl)-(3-nitro-pyridin-2-yl)-amine
• N-[(3S)-1-benzylpyrrolidin-3-yl]-3-nitropyridin-2-amine

• MDL： MFCD24369839
• Inchi： 1S/C16H18N4O2/c21-20(22)15-7-4-9-17-16(15)18-14-8-10-19(12-14)11-13-5-2-1-3-6-13/h1-7,9,14H,8,10-12H2,(H,17,18)/t14-/m0/s1
• InChI Key： ZBUGFDDNHXCOSL-AWEZNQCLSA-N
• SMILES： [O-][N+](C1=CC=CN=C1N[C@@H]1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine

Introduction to (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine (CAS No. 1421013-34-4)

The compound (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine, identified by the CAS number 1421013-34-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. As a chiral amine derivative, it exhibits potential applications in the development of novel therapeutic agents, particularly in the realm of targeted drug design.

The structural framework of (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine incorporates a benzyl-substituted pyrrolidine moiety, which is known for its role in modulating enzyme interactions and receptor binding. The presence of a nitro group at the 3-position of the pyridine ring introduces a region of electronic richness, which can influence both the electronic and steric properties of the molecule. This combination of features makes it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical applications. The stereochemical purity of (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine is particularly noteworthy, as it ensures that the compound behaves predictably in biological systems. This is crucial for achieving desired pharmacological effects while minimizing off-target interactions. The synthesis of such chiral compounds often requires sophisticated methodologies, including asymmetric catalysis and resolution techniques, which have seen significant advancements in recent years.

The biological activity of (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine has been explored in various preclinical studies. Initial research suggests that this compound exhibits potent interactions with specific biological targets, making it a promising lead for further development. For instance, studies have indicated that it may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. These findings are particularly intriguing given the high unmet medical needs in these therapeutic areas.

Furthermore, the nitro group present in the molecule can be exploited for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties. Reductive or oxidative transformations of the nitro group can yield amines or nitrates, respectively, which may exhibit different biological activities. Such modifications are often employed in drug discovery to optimize potency, selectivity, and pharmacokinetic profiles.

The synthesis of (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the benzylpyrrolidine moiety and nitration reactions to install the nitro group at the desired position on the pyridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of pharmaceutical development, the potential applications of (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine are broad and varied. Its structural features suggest that it may be useful in treating conditions such as neurological disorders, where precise targeting is essential. Additionally, its interaction with metabolic enzymes could make it valuable in managing metabolic diseases. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in animal models before moving to human clinical trials.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine and its biological targets. These studies provide valuable insights into how the compound binds to proteins and enzymes at an atomic level, helping to guide further optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and increase the likelihood of success in drug development.

The regulatory landscape for new pharmaceutical compounds also presents considerations for (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-amine. Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing this compound through clinical trials and eventual market approval. This involves rigorous testing for safety, efficacy, and quality control at every stage of development.

Future directions for research on (S)-N-(1-Benzylpyrrolidin-3-yl)-3-nitropyridin-2-am ine include exploring its potential as a scaffold for drug discovery programs targeting other diseases. Additionally, investigating its role in combination therapies could provide new therapeutic strategies where multiple mechanisms are employed simultaneously to achieve synergistic effects. These efforts are part of a broader trend toward personalized medicine, where treatments are tailored to individual patients based on their unique biological profiles.